4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide

• Molecular Formula: C17H15FN6O2S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 4-[[2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C17H15FN6O2S/c18-12-5-1-11(2-6-12)16-22-23-17(24(16)20)27-9-14(25)21-13-7-3-10(4-8-13)15(19)26/h1-8H,9,20H2,(H2,19,26)(H,21,25)
• InChI Key: QINRYYYROLEYLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)C(=O)N)F

Description

This compound is a 1,2,4-triazole derivative characterized by a 4-amino group and a 4-fluorophenyl substituent at positions 4 and 5 of the triazole ring, respectively. The structure is further functionalized with a sulfanyl acetyl linker bridging the triazole to a benzamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide typically involves multiple steps, starting with the preparation of the triazole ring. One common method involves the cyclization of appropriate precursors under reflux conditions in the presence of ethanol and hydrochloric acid . The resulting triazole intermediate is then reacted with a fluorophenyl compound to introduce the fluorophenyl group.

The final step involves the coupling of the triazole intermediate with a benzamide derivative under specific conditions to form the target compound. This step often requires the use of coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP) to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran (THF).

Substitution: Sodium methoxide, potassium tert-butoxide; reactions are conducted in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives. Substitution reactions can lead to the formation of various substituted benzamide compounds .

Scientific Research Applications

4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as the suppression of microbial growth or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution at the Triazole Ring (Position 4)

The amino group at position 4 of the triazole is critical for bioactivity. However, this substitution may compromise hydrogen-bonding interactions with target enzymes, such as bacterial dihydrofolate reductase or fungal cytochrome P450 .

Table 1: Impact of Position 4 Substitution on Bioactivity

Compound	Substituent (Position 4)	Key Activity Findings	Reference
Target Compound	Amino (-NH₂)	Pending specific data	-
Ethyl Analog	Ethyl (-C₂H₅)	Lower polarity; unconfirmed activity

Aryl Group Variations (Position 5)

The 4-fluorophenyl group at position 5 contributes to electron-withdrawing effects and steric interactions. Substitution with other halogens or aromatic systems alters these properties:

• Chlorophenyl Analogs: Replacing fluorine with chlorine (e.g., methyl 4-[({[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate, ) increases molecular weight and lipophilicity (Cl vs. F: logP difference ~0.5). Chlorine’s larger atomic radius may enhance binding to hydrophobic pockets in microbial enzymes .
• Nitrophenyl and Difluorophenyl Derivatives: Compounds like 9h (2-(4-amino-5-((3,5-difluorophenyl)thio)-4H-1,2,4-triazol-3-yl)quinazolin-4(3H)-one, ) exhibit potent antiproliferative activity (IC₅₀ = 1.76 μM against Hela cells), suggesting electron-withdrawing groups improve cytotoxicity .

Table 2: Aryl Substituent Effects

Compound	Aryl Group (Position 5)	Key Activity Findings	Reference
Target Compound	4-Fluorophenyl	Antimicrobial (hypothesized)	-
Chlorophenyl Analog	4-Chlorophenyl	Enhanced lipophilicity
Difluorophenyl Derivative	3,5-Difluorophenyl	Antiproliferative (IC₅₀ = 1.76 μM)

Modifications to the Benzamide Moiety

The benzamide group influences solubility and target affinity.

Biological Activity

The compound 4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide is a novel triazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews various studies highlighting its biological activity, synthesis, structure-activity relationships (SAR), and therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of this compound typically involves the reaction of 4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol with appropriate acylating agents. The presence of the triazole ring is crucial for its biological activity, as it influences the compound's interaction with biological targets.

Anticancer Activity

Recent studies have demonstrated that triazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 4-[({[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzamide have shown promising results in inhibiting tumor growth in various cancer cell lines.

• Mechanism of Action : The anticancer activity is primarily attributed to the inhibition of histone deacetylases (HDACs), which play a pivotal role in cancer cell proliferation and survival. Compounds with similar structures have been reported to exhibit IC50 values in the low micromolar range against cancer cell lines such as HepG2 and MCF-7 .
• Case Studies :
  • A study involving a derivative of this compound showed an IC50 value of 1.30 μM against HepG2 cells, indicating strong antiproliferative effects compared to standard treatments like SAHA (IC50 = 17.25 μM) .
  • In vivo studies demonstrated that these compounds could inhibit tumor growth by approximately 48.89%, suggesting their potential as effective therapeutic agents in cancer treatment .

Antimicrobial Activity

The antimicrobial properties of triazole derivatives are well-documented. The compound's structure allows it to interact with microbial enzymes and disrupt essential cellular processes.

• Antifungal Activity : Research indicates that similar triazole compounds exhibit significant antifungal activities against various strains. For example, derivatives have shown effectiveness against Candida species and other pathogenic fungi .
• Antibacterial Activity : The compound's mechanism may involve disrupting bacterial cell wall synthesis or inhibiting specific metabolic pathways critical for bacterial survival.

Structure-Activity Relationship (SAR)

The SAR studies highlight the importance of specific functional groups in enhancing biological activity:

Functional Group	Effect on Activity
Fluorine Substitution	Increases potency against HDACs
Sulfanyl Group	Enhances interaction with target enzymes
Acetylamino Group	Improves solubility and bioavailability

These modifications are crucial for optimizing the efficacy of triazole derivatives in both anticancer and antimicrobial applications.